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Compound of Interest

Compound Name: Guaifylline

Cat. No.: B15346516 Get Quote

Introduction

Guaifenesin is an expectorant widely used in pharmaceutical formulations to relieve chest

congestion. Accurate and reliable quantification of Guaifenesin in bulk drug and final dosage

forms is crucial for quality control and regulatory compliance. High-Performance Liquid

Chromatography (HPLC) is a powerful analytical technique that offers high specificity,

sensitivity, and accuracy for this purpose. This application note provides a comprehensive

overview of a validated Reverse-Phase HPLC (RP-HPLC) method for the quantification of

Guaifenesin.

Principle
This method utilizes RP-HPLC with UV detection to separate and quantify Guaifenesin. The

separation is achieved on a C18 stationary phase, which retains the analyte based on its

hydrophobicity. An isocratic mobile phase consisting of an organic solvent and an aqueous

buffer is used to elute Guaifenesin from the column. The concentration of the analyte is

determined by comparing the peak area of the sample to that of a known standard

concentration.

Methodology
A summary of various validated HPLC methods for Guaifenesin quantification is presented

below. These methods demonstrate the robustness and versatility of HPLC for this application.
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Table 1: HPLC Chromatographic Conditions for Guaifenesin Quantification

Parameter Method 1 Method 2 Method 3 Method 4

Column

Cosmosil C18

(100 x 2.1 mm, 5

µm)[1][2]

Cosmosil 5C18-

MS-II (250 x 4.6

mm)[3]

CAPCELL C18

(250 x 4.6 mm, 5

µm)[4]

Waters Acquity

HSS T-3 C18

(100 x 2.1 mm, 5

µm)[5]

Mobile Phase

Phosphate

buffer:Acetonitril

e (60:40 v/v)[1]

[2]

Acetonitrile:Phos

phate buffer pH 5

(70:30 v/v)[3]

Methanol:Water

(50:50 v/v)[4]

Potassium di-

hydrogen

phosphate:Metha

nol (60:40 v/v)[5]

Flow Rate 1.0 mL/min[1][2] 1.0 mL/min[3] 1.0 mL/min[4] 0.8 mL/min[5]

Detection

Wavelength
232 nm[1][2] 260 nm[3] 209 nm[4] 228 nm[5]

Injection Volume 20 µL[2] Not Specified Not Specified Not Specified

Retention Time 2.783 min[1][2] 3.677 min[3] Not Specified 2.433 min[5]

Table 2: Method Validation Parameters for Guaifenesin Quantification

Parameter Method 1 Method 2 Method 3

Linearity Range

(µg/mL)
20 - 60[1][2] 10 - 35[3] 50 - 150[4][6]

Correlation Coefficient

(r²)
> 0.999[1][2] Not Specified 0.999[4]

Accuracy (%

Recovery)
98.8 - 101.4[1] Not Specified 99.55[4]

Precision (% RSD) 1.73[1] < 2.0[4] Not Specified

LOD (µg/mL) 0.01[1] 0.23[3] 0.008[4]

LOQ (µg/mL) 0.05[1] 0.78[3] 0.025[4]
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Experimental Workflow
The following diagram illustrates the general workflow for the quantification of Guaifenesin

using HPLC.

Sample & Standard Preparation

HPLC Analysis Data Analysis

Standard Preparation Filtration (0.45 µm)

Sample Preparation

HPLC System C18 Column UV Detector Obtain Chromatogram Peak Integration Quantification

Click to download full resolution via product page

Caption: General workflow for Guaifenesin quantification by HPLC.

Protocols
Protocol 1: Quantification of Guaifenesin in Bulk Drug
This protocol is adapted from a validated method for the estimation of Guaifenesin in bulk form.

[1][2]

1. Materials and Reagents

Guaifenesin reference standard

Acetonitrile (HPLC grade)

Potassium dihydrogen phosphate (AR grade)

Orthophosphoric acid (AR grade)

Water (Milli-Q or equivalent)
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2. Equipment

High-Performance Liquid Chromatography (HPLC) system with UV-Visible detector

Cosmosil C18 column (100 x 2.1 mm, 5 µm)

Analytical balance

Volumetric flasks

Pipettes

Syringe filters (0.45 µm)

Sonicator

3. Preparation of Solutions

Phosphate Buffer (pH 3.0): Dissolve an appropriate amount of potassium dihydrogen

phosphate in water to make a 0.02 M solution.[7] Adjust the pH to 3.0 with orthophosphoric

acid.

Mobile Phase: Prepare a mixture of Phosphate buffer and Acetonitrile in the ratio of 60:40

(v/v).[1][2] Filter through a 0.45 µm membrane filter and degas by sonication.

Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Guaifenesin reference

standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the

mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions in the

concentration range of 20-60 µg/mL by diluting the standard stock solution with the mobile

phase.[1][2]

4. Chromatographic Conditions

Column: Cosmosil C18 (100 x 2.1 mm, 5 µm)[1][2]

Mobile Phase: Phosphate buffer:Acetonitrile (60:40 v/v)[1][2]
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Flow Rate: 1.0 mL/min[1][2]

Detection Wavelength: 232 nm[1][2]

Injection Volume: 20 µL[2]

Column Temperature: Ambient

5. Procedure

Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable

baseline is achieved.

Inject 20 µL of each working standard solution into the HPLC system.

Record the chromatograms and measure the peak area for each concentration.

Construct a calibration curve by plotting the peak area versus the concentration of the

standard solutions.

Determine the concentration of Guaifenesin in the unknown sample by interpolating its peak

area from the calibration curve.

Protocol 2: Quantification of Guaifenesin in Tablet
Dosage Form
This protocol describes the quantification of Guaifenesin in commercially available tablets.[4]

1. Materials and Reagents

As listed in Protocol 1.

Methanol (HPLC grade)

2. Equipment

As listed in Protocol 1.
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CAPCELL C18 column (250 x 4.6 mm, 5 µm)[4]

Mortar and pestle

3. Preparation of Solutions

Mobile Phase: Prepare a mixture of Methanol and Water in the ratio of 50:50 (v/v).[4] Filter

and degas.

Standard Stock Solution (100 µg/mL): Prepare as described in Protocol 1, using the mobile

phase as the diluent.

Sample Preparation:

Weigh and finely powder not fewer than 20 tablets.

Accurately weigh a portion of the powder equivalent to 10 mg of Guaifenesin and transfer

it to a 100 mL volumetric flask.[4]

Add about 70 mL of the mobile phase and sonicate for 15 minutes to dissolve the drug.

Dilute to volume with the mobile phase and mix well.

Filter the solution through a 0.45 µm syringe filter, discarding the first few mL of the filtrate.

4. Chromatographic Conditions

Column: CAPCELL C18 (250 x 4.6 mm, 5 µm)[4]

Mobile Phase: Methanol:Water (50:50 v/v)[4]

Flow Rate: 1.0 mL/min[4]

Detection Wavelength: 209 nm[4]

Injection Volume: Not Specified

Column Temperature: Ambient
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5. Procedure

Follow the procedure outlined in Protocol 1.

Inject the prepared sample solution into the HPLC system.

Calculate the amount of Guaifenesin in the tablet sample using the calibration curve

obtained from the standard solutions.

Logical Relationship of Method Validation
The following diagram illustrates the relationship between key validation parameters as per ICH

guidelines.

Method Validation

Accuracy

Range

Precision

Specificity

Linearity

Limit of Detection Limit of Quantification

Robustness

Click to download full resolution via product page

Caption: Interrelationship of HPLC method validation parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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